Cas no 1798038-15-9 (N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide)

• Product Name: N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• CAS No: 1798038-15-9
• MF: C₁₈H₁₆F₄N₂O₄
• MW: 400.324258804321
• CID: 5375807
• Update Time: 2025-05-19

N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide

• Inchi： 1S/C18H16F4N2O4/c1-27-15(11-3-2-4-12(19)9-11)10-23-16(25)17(26)24-13-5-7-14(8-6-13)28-18(20,21)22/h2-9,15H,10H2,1H3,(H,23,25)(H,24,26)
• InChI Key： VPLAVYWMKGHXAS-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(F)=C1)OC)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Additional information on N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide

Introduction to N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide (CAS No. 1798038-15-9)

N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide, identified by its CAS number CAS No. 1798038-15-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxamides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide features a unique combination of fluorinated aromatic rings and alkoxy substituents, which contribute to its distinctive chemical properties. The presence of fluorine atoms, particularly in the form of trifluoromethoxy groups, enhances the compound's metabolic stability and binding affinity to biological targets. These characteristics make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate enzyme activity and receptor interactions. The 3-fluorophenyl moiety in this compound plays a crucial role in its pharmacological profile, influencing both its solubility and bioavailability. Additionally, the methoxyethyl group contributes to the compound's lipophilicity, which is essential for crossing biological membranes and achieving effective drug delivery.

The synthesis of N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide involves a series of carefully orchestrated chemical reactions, including condensation, alkylation, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it suitable for preclinical and clinical studies. The compound's structural complexity necessitates rigorous purification techniques to isolate it from potential byproducts.

The pharmacological properties of this oxamide derivative have been extensively studied in various preclinical models. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The interaction between the fluorophenyl and trifluoromethoxyphenyl groups with target proteins suggests that this compound may exhibit anti-inflammatory effects comparable to existing therapeutics but with improved selectivity and reduced side effects.

Epidemiological studies have also highlighted the importance of fluorinated compounds in modern medicine. The introduction of fluorine atoms into drug molecules has led to the development of more potent and selective drugs with longer half-lives. N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide aligns with this trend, offering a novel approach to treating chronic inflammatory conditions.

The toxicological profile of this compound has been evaluated through comprehensive in vitro and in vivo studies. Preliminary results indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on major organ systems. However, further studies are required to fully assess its safety profile before human clinical trials can commence.

The development of new pharmaceuticals is often hampered by challenges such as poor solubility, rapid metabolism, and lack of selectivity. The unique structural features of N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide address some of these issues, making it a valuable asset in the pharmacopeia. Its potential applications span multiple therapeutic areas, including oncology, neurology, and immunology.

The role of computational chemistry in drug design has been instrumental in optimizing the structure-activity relationships (SAR) of this compound. Molecular modeling techniques have been used to predict how different substituents affect its binding affinity to biological targets. These insights have guided synthetic modifications aimed at enhancing its pharmacological efficacy.

The future prospects for N-[2-(3-fluorophenyl)-2-methoxyethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide are promising, with ongoing research focusing on its mechanism of action and potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.